Cas no 884494-71-7 (methyl 2-bromo-6-methylpyridine-4-carboxylate)

• Product Name: methyl 2-bromo-6-methylpyridine-4-carboxylate
• CAS No: 884494-71-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD04112565
• CID: 710490
• PubChem ID: 40425123
• Update Time: 2025-05-25

methyl 2-bromo-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-methylisonicotinate
• 4-Pyridinecarboxylicacid, 2-bromo-6-methyl-, methyl ester
• 6-Bromo-2-methylpyridinecarboxylic acid methyl ester
• Methyl 2-bromo-6-methlisonicotinate
• methyl 2-bromo-6-methylpyridine-4-carboxylate
• 2-Bromo-6-methylisonicotinic acid methyl ester
• 6-bromo-2-picoline-4-carboxylic acid methyl ester
• 2-bromo-6-methyl-isonicotinic acid methyl ester
• METHYL2-BROMO-6-METHYLISONICOTINATE
• HTGDXQVCBISJRX-UHFFFAOYSA-N
• methyl-2-bromo-6-methylisonicotinate
• 4222AJ
• SB21794
• FCH1366813
• OR313085
• AX8138207
• Methyl 2-bromo-6-methyl-4-pyridinecarboxylate (ACI)
• CS-0041852
• SCHEMBL568182
• AC-9316
• 884494-71-7
• EN300-7416574
• MFCD04112565
• AKOS015891901
• DS-15141
• Z1269170430
• SY097399
• DTXSID60654169

• MDL： MFCD04112565
• Inchi： 1S/C8H8BrNO2/c1-5-3-6(8(11)12-2)4-7(9)10-5/h3-4H,1-2H3
• InChI Key： HTGDXQVCBISJRX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N=C(Br)C=1)OC

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.503
• Boiling Point: 282℃
• Flash Point: 124℃
• Refractive Index: 1.548
• PSA: 39.19000
• LogP: 1.93910

methyl 2-bromo-6-methylpyridine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Additional information on methyl 2-bromo-6-methylpyridine-4-carboxylate

Comprehensive Guide to Methyl 2-bromo-6-methylpyridine-4-carboxylate (CAS No. 884494-71-7): Properties, Applications, and Industry Insights

Methyl 2-bromo-6-methylpyridine-4-carboxylate (CAS No. 884494-71-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features a methyl ester group at the 4-position and a methyl substituent at the 6-position, making it a versatile building block for organic synthesis. Recent studies highlight its growing importance in drug discovery, particularly for kinase inhibitor development and crop protection agents.

The compound's molecular structure (C₈H₈BrNO₂) enables diverse chemical transformations, with the bromo substituent facilitating cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations. Industry reports indicate surging demand for such functionalized pyridines in bioconjugation applications and material science. Researchers particularly value its regioselective reactivity, which allows precise modifications at the 2-position while preserving other functional groups.

In pharmaceutical contexts, methyl 2-bromo-6-methylpyridine-4-carboxylate serves as a key intermediate for small molecule APIs. Patent analyses reveal its incorporation in anticancer drug candidates targeting tyrosine kinase pathways. The methyl ester moiety provides excellent hydrolytic stability during synthesis while remaining amenable to ester hydrolysis in final steps. These properties address common challenges in prodrug design and metabolic optimization – topics generating significant discussion in medicinal chemistry forums.

From a synthetic methodology perspective, this compound enables innovative approaches to scaffold hopping and bioisostere development. Its crystallographic data (available in CSD databases) assists computational chemists in molecular docking studies. The electron-withdrawing carboxylate group influences π-stacking interactions, a feature increasingly exploited in fragment-based drug design strategies. These applications align with current industry trends toward rational drug design and AI-assisted molecular modeling.

Quality specifications for CAS 884494-71-7 typically require ≥98% HPLC purity with strict control of heavy metal residues. Advanced chromatographic techniques like UPLC-MS ensure batch consistency, particularly important for GMP-compliant synthesis. Storage recommendations emphasize protection from moisture-sensitive degradation at 2-8°C under inert atmosphere – conditions critical for maintaining reagent-grade quality in high-throughput screening applications.

Environmental considerations drive innovation in the compound's green synthesis routes. Recent catalytic bromination methodologies reduce halogen waste, while flow chemistry approaches improve atom economy. These developments respond to growing demand for sustainable chemistry solutions in fine chemical production. The compound's biodegradation profile and ecotoxicological data are now frequently requested parameters in supplier evaluations.

Market analysts project steady growth for functionalized pyridine derivatives like methyl 2-bromo-6-methylpyridine-4-carboxylate, fueled by expanding contract research activities and personalized medicine initiatives. Its compatibility with parallel synthesis techniques makes it valuable for combinatorial chemistry libraries. Suppliers increasingly provide custom synthesis services with isotope-labeled variants (e.g., ¹³C, ²H) to support ADME studies and metabolite identification.

For researchers exploring structure-activity relationships, this compound offers strategic advantages in lead optimization campaigns. Its logP value (predicted ~2.1) and hydrogen bonding capacity make it particularly useful for modulating pharmacokinetic properties. These characteristics explain its frequent appearance in recent publications about blood-brain barrier penetration and CYP450 interactions – hot topics in neuropharmacology and drug safety assessments.

Technical discussions often focus on optimal purification methods for CAS 884494-71-7, with recrystallization solvents and chromatographic conditions being common search queries. The compound's melting point (reported 92-94°C) and spectroscopic fingerprints (characteristic 1H NMR signals at δ 2.6 and 8.1 ppm) serve as important quality markers. These physicochemical properties are crucial for patent applications and regulatory submissions in the pharmaceutical industry.